Cas no 1059536-36-5 (1-(3-Bromophenyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-Bromophenyl)piperidine-4-carboxylic acid
• CAS No: 1059536-36-5
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• MDL: MFCD22493458
• CID: 841089
• PubChem ID: 69570883
• Update Time: 2025-05-22

1-(3-Bromophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)piperidine-4-carboxylic acid
• 1-(3-bromophenyl)-4-Piperidinecarboxylic acid
• 4-Piperidinecarboxylic acid, 1-(3-bromophenyl)-
• SB43982
• O10272
• SEZDIKBWBKCELD-UHFFFAOYSA-N
• DTXSID40740918
• DB-336703
• MFCD22493458
• SCHEMBL5799563
• DS-16473
• CS-0329736
• AKOS016007155
• 1059536-36-5
• 1-(3-Bromophenyl)piperidine-4-carboxylicacid

• MDL： MFCD22493458
• Inchi： 1S/C12H14BrNO2/c13-10-2-1-3-11(8-10)14-6-4-9(5-7-14)12(15)16/h1-3,8-9H,4-7H2,(H,15,16)
• InChI Key： SEZDIKBWBKCELD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 283.02082
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on 1-(3-Bromophenyl)piperidine-4-carboxylic acid

1-(3-Bromophenyl)piperidine-4-carboxylic acid (CAS No. 1059536-36-5)

1-(3-Bromophenyl)piperidine-4-carboxylic acid, also known by its CAS registry number 1059536-36-5, is a biologically active compound with significant potential in pharmaceutical and chemical research. This compound is characterized by its unique structure, which combines a piperidine ring with a carboxylic acid group and a bromophenyl substituent. The presence of these functional groups makes it a versatile molecule, capable of participating in various chemical reactions and exhibiting diverse biological activities.

The molecular formula of 1-(3-Bromophenyl)piperidine-4-carboxylic acid is C₁₃H₁₅BrNO₂, with a molecular weight of 298.2 g/mol. Its structure consists of a six-membered piperidine ring, which is a saturated heterocyclic amine, substituted at the 4-position with a carboxylic acid group (-COOH) and at the 1-position with a 3-bromophenyl group (-C₆H₄Br). This arrangement provides the molecule with both hydrophilic and hydrophobic regions, enhancing its ability to interact with various biomolecules and cellular components.

Recent studies have highlighted the potential of 1-(3-Bromophenyl)piperidine-4-carboxylic acid in the field of drug discovery. Researchers have explored its role as a modulator of G protein-coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The bromophenyl substituent has been shown to enhance the compound's binding affinity to specific receptor subtypes, making it a promising candidate for the development of novel drugs targeting conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its pharmacological applications, 1-(3-Bromophenyl)piperidine-4-carboxylic acid has also been investigated for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used in the development of advanced sensors, catalytic systems, and drug delivery platforms. Recent advancements in nanotechnology have further expanded its utility in creating stimuli-responsive materials that can adapt to environmental changes.

The synthesis of 1-(3-Bromophenyl)piperidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by substitution reactions to introduce the bromophenyl group and subsequent oxidation or functionalization steps to install the carboxylic acid moiety. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for both laboratory and industrial applications.

The physical properties of 1-(3-Bromophenyl)piperidine-4-carboxylic acid make it suitable for various analytical techniques. For instance, its solubility in organic solvents facilitates high-performance liquid chromatography (HPLC) analysis, while its UV-vis absorption characteristics enable precise quantification using spectrophotometric methods. These properties are particularly valuable in quality control processes during drug development.

In terms of biological activity, recent studies have demonstrated that 1-(3-Bromophenyl)piperidine-4-carboxylic acid exhibits potent anti-inflammatory and antioxidant effects. These findings suggest its potential application in treating conditions associated with chronic inflammation, such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate ion channels has opened new avenues for research into pain management and cardiovascular therapies.

The versatility of CAS No. 1059536-36-5 lies in its ability to serve as both a building block for more complex molecules and a standalone therapeutic agent. Its structural features make it an ideal candidate for further functionalization, enabling researchers to explore new chemical space and discover innovative compounds with enhanced biological profiles.

In conclusion, 1-(3-Bromophenyl)piperidine-4-carboxylic acid, identified by CAS No. 1059536-36-5, represents a valuable addition to the arsenal of compounds available for pharmaceutical and materials science research. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological properties, this compound is poised to play a significant role in future discoveries that could benefit human health and technology.